Cas no 71083-49-3 (3-cyano-7-methoxyquinoline)

3-cyano-7-methoxyquinoline structure
3-cyano-7-methoxyquinoline structure
Product Name:3-cyano-7-methoxyquinoline
CAS No:71083-49-3
MF:C11H8N2O
MW:184.19402217865
CID:2142330
PubChem ID:15402200
Update Time:2025-04-21

3-cyano-7-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-7-methoxyquinoline
    • CHEMBL4585360
    • BDBM50526524
    • 71083-49-3
    • BEVFOGIUYIGEEB-UHFFFAOYSA-N
    • 7-methoxy-3-cyanoquinoline
    • SCHEMBL2201992
    • DB-315318
    • Inchi: 1S/C11H8N2O/c1-14-10-3-2-9-4-8(6-12)7-13-11(9)5-10/h2-5,7H,1H3
    • InChI Key: BEVFOGIUYIGEEB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=CC(C#N)=CN=C2C=1

Computed Properties

  • Exact Mass: 184.063662883Da
  • Monoisotopic Mass: 184.063662883Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 45.9Ų
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